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inhibitors

  • Jnj 28871063 hydrochloride
    Jnj 28871063 hydrochloride
    • Cat. No.:
    • B1663705
    • CAS No.:
    • Molecular Formula:
    • C24H28Cl2N6O3
    • Molecular Weight:
    • 519.4 g/mol
    Description
    Potent and selective ErbB receptor family inhibitor (IC50 values are 21, 22 and 38 nM for ErbB4, EGFR and ErbB2 respectively). Displays potent growth inhibition of human cancer cell lines overexpressing ErbB2 in...
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  • H-Gly-tyr-pro-gly-gln-val-OH
    H-Gly-tyr-pro-gly-gln-val-OH
    • Cat. No.:
    • B1663757
    • CAS No.:
    • Molecular Formula:
    • C28H41N7O9
    • Molecular Weight:
    • 619.7 g/mol
    Description
    PAR4 (1-6) is a peptide agonist of proteinase-activated receptor 4 (PAR4) that corresponds to residues 1-6 of the amino terminal tethered ligand sequence of human PAR4 and residues 48-53 of the full-length seque...
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  • Nadide phosphate monosodium
    Nadide phosphate monosodium
    • Cat. No.:
    • B1662142
    • CAS No.:
    • 1184-16-3
    • Molecular Formula:
    • C21H27N7NaO17P3
    • Molecular Weight:
    • 765.4 g/mol
    Description
    Nicotinamide adenine dinucleotide phosphate. A coenzyme composed of ribosylnicotinamide 5'-phosphate (NMN) coupled by pyrophosphate linkage to the 5'-phosphate adenosine 2',5'-bisphosphate. It serves as an elect...
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  • Zoleprodolol
    Zoleprodolol
    • Cat. No.:
    • B1662536
    • CAS No.:
    • 158599-53-2
    • Molecular Formula:
    • C17H25N3O5
    • Molecular Weight:
    • 351.4 g/mol
    Description
    Zoleprodolol is an adrenoreceptor antagonist.
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  • 5-(4-nitrophenyl)-2-phenyl-4H-pyrazol-3-one
    5-(4-nitrophenyl)-2-phenyl-4H-pyrazol-3-one
    • Cat. No.:
    • B1663701
    • CAS No.:
    • 34320-83-7
    • Molecular Formula:
    • C15H11N3O3
    • Molecular Weight:
    • 281.27 g/mol
    Description
    Potent antiprion protein agent (IC50 = 3 nM, PrPc accumulation). Shows radical scavenging effects (IC50 = 90 nM, hydroxyl radicals).
    Cellular prion protein (PrPc) is a cell surface glycoprotein expressed in b...
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  • Lidocaine N-methyl hydrochloride
    Lidocaine N-methyl hydrochloride
    • Cat. No.:
    • B1662575
    • CAS No.:
    • 5369-00-6
    • Molecular Formula:
    • C13H21ClN2O
    • Molecular Weight:
    • 256.77 g/mol
    Description
    Sodium channel blocker.
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  • Jnj 10181457 dihydrochloride
    Jnj 10181457 dihydrochloride
    • Cat. No.:
    • B1662625
    • CAS No.:
    • 544707-20-2
    • Molecular Formula:
    • C20H30Cl2N2O
    • Molecular Weight:
    • 385.4 g/mol
    Description
    JNJ-10181457 is an antagonist of histamine H3 receptors (Kis = 1.17 and 7.08 nM for human and rat receptors, respectively). It increases extracellular norepinephrine and acetylcholine levels in the frontal corte...
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  • Cephaeline dihydrochloride
    Cephaeline dihydrochloride
    • Cat. No.:
    • B1663495
    • CAS No.:
    • 5853-29-2
    • Molecular Formula:
    • C28H40Cl2N2O4
    • Molecular Weight:
    • 539.5 g/mol
    Description
    (-)-Cephaeline dihydrochloride is an enantiomer of Cephaeline dihydrochloride. Cephaeline dihydrochloride is a selective CYP2D6 inhibtor with IC50 of 121 μM.
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  • L-Tryptophanamide, N-(1-oxo-6-phenylhexyl)glycyl-
    L-Tryptophanamide, N-(1-oxo-6-phenylhexyl)glycyl-
    • Cat. No.:
    • B1663341
    • CAS No.:
    • 678996-63-9
    • Molecular Formula:
    • C25H30N4O3
    • Molecular Weight:
    • 434.5 g/mol
    Description
    Antagonist of central cholecystokinin receptors;  High Quality Biochemicals for Research Uses
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  • Acorafloxacin
    Acorafloxacin
    • Cat. No.:
    • B1662133
    • CAS No.:
    • 878592-87-1
    • Molecular Formula:
    • C21H23F2N3O4
    • Molecular Weight:
    • 419.4 g/mol
    Description
    Acorafloxacin is a member of quinolines.
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